Cas no 18816-28-9 (Silicic acid,tetraoctadecyl ester)

Silicic acid,tetraoctadecyl ester structure
18816-28-9 structure
Product Name:Silicic acid,tetraoctadecyl ester
CAS No:18816-28-9
MF:C72H148O4Si
MW:1106.02864551544
MDL:MFCD00058815
CID:208686
PubChem ID:13531352
Update Time:2025-04-19

Silicic acid,tetraoctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Silicic acid,tetraoctadecyl ester
    • tetraoctadecyl silicate
    • TETRAOCTADECYLOXYSILANE
    • EINECS 242-596-7
    • Kieselsaeure-tetraoctadecylester
    • Tetraoctadecyl orthosilicate
    • Tetraoctadecylorthosilicat
    • Tetrastearyl silicate
    • Silicic acid tetraoctadecyl ester
    • MFCD00058815
    • SCHEMBL7784475
    • NS00048179
    • 18816-28-9
    • DTXSID601313971
    • MDL： MFCD00058815
    • Inchi： 1S/C72H148O4Si/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73-77(74-70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,75-71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)76-72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h5-72H2,1-4H3
    • InChI Key： KZGQDFWIISLOKP-UHFFFAOYSA-N
    • SMILES： [Si](OCCCCCCCCCCCCCCCCCC)(OCCCCCCCCCCCCCCCCCC)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 1105.11000
  • Monoisotopic Mass: 1105.11468973g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 72
  • Complexity: 851
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.865
  • Boiling Point: 697.6°Cat760mmHg
  • Flash Point: 230°C
  • Refractive Index: 1.461
  • PSA: 36.92000
  • LogP: 26.53440
  • Solubility: Uncertain

Silicic acid,tetraoctadecyl ester Customs Data

  • HS CODE：2920909090
  • Customs Data：

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Silicic acid,tetraoctadecyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB121920-10 g
Tetraoctadecyloxysilane; .
 18816-28-9
10 g
 €26.00 2023-07-20
abcr
AB121920-50 g
Tetraoctadecyloxysilane; .
 18816-28-9
50 g
 €100.00 2023-07-20
abcr
AB121920-10g
Tetraoctadecyloxysilane; .
 18816-28-9
10g
 €27.30 2025-02-20
abcr
AB121920-50g
Tetraoctadecyloxysilane; .
 18816-28-9
50g
 €105.00 2025-02-20

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